Cas no 2920178-37-4 (methyl (2R)-2-(cyclopentylamino)butanoate;hydrochloride)

• Product Name: methyl (2R)-2-(cyclopentylamino)butanoate;hydrochloride
• CAS No: 2920178-37-4
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 6796613
• PubChem ID: 166638373
• Update Time: 2025-06-13

methyl (2R)-2-(cyclopentylamino)butanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2920178-37-4
• methyl (2R)-2-(cyclopentylamino)butanoate;hydrochloride
• Methyl (2R)-2-(Cyclopentylamino)butanoate HCl
• METHYL (2R)-2-(CYCLOPENTYLAMINO)BUTANOATE HYDROCHLORIDE
• PS-16111
• F85944

• Inchi： 1S/C10H19NO2.ClH/c1-3-9(10(12)13-2)11-8-6-4-5-7-8;/h8-9,11H,3-7H2,1-2H3;1H/t9-;/m1./s1
• InChI Key： MKOOJLDSLGAFHS-SBSPUUFOSA-N
• SMILES： Cl.O(C)C([C@@H](CC)NC1CCCC1)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (2R)-2-(cyclopentylamino)butanoate;hydrochloride

Comprehensive Overview of Methyl (2R)-2-(cyclopentylamino)butanoate Hydrochloride (CAS No. 2920178-37-4)

Methyl (2R)-2-(cyclopentylamino)butanoate hydrochloride (CAS No. 2920178-37-4) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its potential applications in drug development and asymmetric synthesis. The cyclopentylamino moiety and ester functionality make it a versatile intermediate for designing bioactive molecules. Researchers frequently explore its role in modulating enzyme activity or as a precursor for peptidomimetics, aligning with current trends in targeted therapy and precision medicine.

In the context of modern drug discovery, methyl (2R)-2-(cyclopentylamino)butanoate hydrochloride exemplifies the growing demand for enantiomerically pure compounds. Its R-configuration at the stereocenter is critical for interactions with biological targets, a topic widely searched in AI-driven molecular modeling forums. The compound’s hydrochloride salt form enhances solubility, addressing common challenges in formulation—a frequent query in pharmaceutical chemistry discussions. Recent publications highlight its utility in prodrug design, particularly for improving bioavailability, a hot topic in drug delivery optimization.

The synthesis of CAS 2920178-37-4 typically involves asymmetric hydrogenation or resolution techniques, reflecting industry shifts toward green chemistry and catalytic efficiency. Analytical characterization via HPLC and chiral chromatography ensures purity, a priority for regulatory compliance—a recurring theme in GMP manufacturing searches. Notably, its butanoate ester group offers metabolic stability, a feature explored in bioisostere-related studies trending in medicinal chemistry circles.

Beyond pharmaceuticals, this compound’s cyclopentyl ring structure attracts interest in flavor and fragrance applications, where subtle stereochemical differences impact olfactory properties. Such interdisciplinary potential makes it a recurring subject in patent literature and material science databases. Environmental considerations also drive research into its biodegradation pathways, resonating with ESG-focused investment trends in chemical industries.

For researchers querying "chiral building blocks for APIs" or "ester prodrug optimization strategies," methyl (2R)-2-(cyclopentylamino)butanoate hydrochloride serves as a case study in balancing reactivity and stability. Its inclusion in high-throughput screening libraries underscores its relevance to AI-augmented drug discovery platforms, a rapidly growing niche. As the industry prioritizes stereoselective synthesis, this compound’s documented protocols provide actionable insights for process chemistry optimization.

Regulatory perspectives on CAS 2920178-37-4 emphasize proper handling under standard laboratory conditions, though it remains exempt from stringent controls. Safety data sheets (SDS) detail its non-hazardous classification, a key point for laboratory procurement teams. Storage recommendations focus on desiccation and temperature control—practical considerations frequently searched by quality assurance professionals.

Emerging studies investigate the compound’s potential in neurological targets, coinciding with rising public interest in neurodegenerative disease research. Its amino acid derivative structure enables blood-brain barrier penetration simulations, a technique gaining traction in computational pharmacology. These applications position it as a candidate for translational research pipelines, particularly in academic-industrial collaborations.

Market analyses indicate steady demand for 2920178-37-4 among contract research organizations (CROs), driven by its utility in structure-activity relationship (SAR) studies. Suppliers often highlight its availability in both milligram and kilogram scales, catering to diverse R&D phases—a detail emphasized in chemical sourcing platforms. Competitive pricing strategies reflect broader shifts toward cost-effective chiral reagents, a pain point for small biotech firms.

In summary, methyl (2R)-2-(cyclopentylamino)butanoate hydrochloride represents a convergence of synthetic accessibility and therapeutic potential. Its documented applications span from asymmetric catalysis to preclinical development, making it a recurring subject in peer-reviewed journals and grant proposals. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound’s profile will likely expand, offering fresh avenues for innovation across multiple disciplines.